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Compound of Interest

Compound Name: Glucocheirolin

Cat. No.: B12370415 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of Glucocheirolin, a glucosinolate found in various cruciferous plants.

While specific disposal information for Glucocheirolin is not readily available, the following

procedures are based on established best practices for laboratory chemical waste

management and should be followed to ensure safety.

Chemical and Physical Properties of Glucocheirolin
A summary of key quantitative data for Glucocheirolin is presented below. This information is

essential for understanding the compound's characteristics and for making informed decisions

regarding its handling and disposal.

Property Value Source

Molecular Formula C₁₁H₂₁NO₁₁S₃ PubChem[1]

Molecular Weight 439.5 g/mol PubChem[1]

Appearance Solid PubChem[1]

Melting Point 168 °C PubChem[1]

Solubility Soluble in water BioCrick[2]
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Glucocheirolin Disposal Protocol
As a precautionary measure, Glucocheirolin should be handled as a hazardous chemical

waste unless confirmed to be non-hazardous by your institution's Environmental Health and

Safety (EH&S) department. Never dispose of Glucocheirolin down the drain or in regular

trash.[3][4]

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify the waste stream containing Glucocheirolin. This includes

pure Glucocheirolin, solutions containing the compound, and any contaminated materials

such as gloves, weighing paper, or pipette tips.

Segregate Incompatible Chemicals: Ensure that Glucocheirolin waste is not mixed with

incompatible chemicals. While specific incompatibilities for Glucocheirolin are not listed, a

safety data sheet for the related compound Glucotropaeolin indicates violent reactions with

strong oxidizers.[5] Therefore, avoid mixing Glucocheirolin waste with strong oxidizing

agents.

Step 2: Container Selection and Labeling
Choose an Appropriate Container:

Use a container that is chemically compatible with Glucocheirolin. Plastic containers are

generally preferred for chemical waste.[3]

The container must be in good condition, free from leaks, and have a secure, screw-top

cap.[6][7]

The original product container is often a suitable choice for waste accumulation.[8]

Properly Label the Waste Container:

Clearly label the container with the words "Hazardous Waste."

Identify the contents, including "Glucocheirolin" and any other chemicals present in the

waste mixture.
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Indicate the approximate concentration or percentage of each component.

Include the date when waste was first added to the container.

Step 3: Waste Accumulation and Storage
Designate a Satellite Accumulation Area (SAA):

Store the Glucocheirolin waste container in a designated SAA, which must be at or near

the point of generation.[3][6]

The SAA should be under the control of laboratory personnel.[6]

Storage Practices:

Keep the waste container securely closed at all times, except when adding waste.[3][7]

Store the container in a well-ventilated area and, if necessary, within secondary

containment to prevent spills.[6]

Do not accumulate more than 55 gallons of hazardous waste in an SAA. For acutely toxic

waste, the limit is one quart of liquid or one kilogram of solid.[3]

Step 4: Arranging for Disposal
Contact EH&S for Pickup: Once the waste container is full or you are ready for disposal,

contact your institution's Environmental Health and Safety (EH&S) department to schedule a

waste pickup.[3]

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements established by your institution for hazardous waste disposal.

Logical Workflow for Glucocheirolin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Glucocheirolin waste.
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Glucocheirolin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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